Cas no 1443111-86-1 (4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazolo[3,4-b]pyridine)

4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazolo[3,4-b]pyridine is a boronic ester derivative of pyrazolopyridine, serving as a versatile intermediate in organic synthesis and medicinal chemistry. Its key advantages include enhanced stability under ambient conditions compared to boronic acids, making it suitable for prolonged storage and handling. The tetramethyl dioxaborolane moiety improves solubility in organic solvents, facilitating cross-coupling reactions such as Suzuki-Miyaura couplings. This compound is particularly valuable in the synthesis of heterocyclic scaffolds for pharmaceutical applications, offering precise functionalization of the pyrazolopyridine core. Its compatibility with diverse reaction conditions underscores its utility in constructing complex molecular architectures.
4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazolo[3,4-b]pyridine structure
1443111-86-1 structure
Product Name:4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazolo[3,4-b]pyridine
CAS No:1443111-86-1
MF:C12H16BN3O2
MW:245.085342407227
CID:3164644
PubChem ID:72219048
Update Time:2025-05-22

4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazolo[3,4-b]pyridine
    • 1250564-40-9
    • DB-148555
    • SB10369
    • MB12852
    • 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazolo[3,4-b]pyridine
    • CS-0108572
    • 1H-PYRAZOLO[3,4-B]PYRIDIN-4-YLBORONIC ACID PINACOL ESTER
    • 1443111-86-1
    • D76823
    • Inchi: 1S/C12H16BN3O2/c1-11(2)12(3,4)18-13(17-11)9-5-6-14-10-8(9)7-15-16-10/h5-7H,1-4H3,(H,14,15,16)
    • InChI Key: HLOXDNPDKPTKRW-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CN=C3C=2C=NN3)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 245.1335569Da
  • Monoisotopic Mass: 245.1335569Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60Ų

4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazolo[3,4-b]pyridine Pricemore >>

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